1-(7-Methoxy-1,3,4,5-tetrahydro-2-benzazepin-2-yl)prop-2-en-1-one

• IUPAC Name: 1-(7-methoxy-1,3,4,5-tetrahydro-2-benzazepin-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H17NO2/c1-3-14(16)15-8-4-5-11-9-13(17-2)7-6-12(11)10-15/h3,6-7,9H,1,4-5,8,10H2,2H3
• InChI Key: UOPIRZYEQBZSED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CN(CCC2)C(=O)C=C)C=C1
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol

Description

The compound is a derivative of benzazepine, which is a seven-membered heterocyclic compound with two nitrogen atoms. The “7-Methoxy” indicates a methoxy group (OCH3) attached at the 7th position of the benzazepine ring. The “tetrahydro” suggests that the benzazepine ring is fully saturated with hydrogen atoms, making it more similar to a cycloheptane structure.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the benzazepine ring and various substituents. Unfortunately, without specific data, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzazepine derivatives are known to have anticonvulsant activities.

Safety and Hazards

As with any chemical compound, safety and hazards would depend on various factors including the specific properties of the compound and how it’s handled. Without specific information, it’s difficult to provide details.

Future Directions

The future directions for this compound would likely depend on its properties and potential applications. Benzazepine derivatives have been studied for their potential use in various areas, including medicinal chemistry.